95-45-4

Dimethylglyoxime

In Stock

• CAS RN:
• 95-45-4

• Formula:
• C4H8N2O2

• InChI:
• InChI=1S/C4H8N2O2/c1-3(5-7)4(2)6-8/h7-8H,1-2H3/b5-3+,6-4+

• InChIKey:
• JGUQDUKBUKFFRO-GGWOSOGESA-N

• Dimethylglyoxime(DMG) is a complexing ligand. Dimethylglyoxime forms a number of mixed ligand complexes with N-acetylglycine and various metals such as VO(IV), Ni(II), Zn(II), Pd(II), Cd(II) and Pb(II).
  Dimethylglyoxime is used in the nickel spot test.
  

2-[[4-(Trifluoromethyl)phenyl]thio] benzoic acid

In Stock

• CAS RN:
• 895-45-4

• Formula:
• C14H9F3O2S

• InChI:
• InChI=1S/C14H9F3O2S/c15-14(16,17)9-5-7-10(8-6-9)20-12-4-2-1-3-11(12)13(18)19/h1-8H,(H,18,19)

• InChIKey:
• CXYQQXOGXPPFGM-UHFFFAOYSA-N

• 2-[[4-(Trifluoromethyl)phenyl]thio] benzoic acid is a useful research compound. Its molecular formula is C14H9F3O2S and its molecular weight is 298.28 g/mol. The purity is usually 95%.

1,3-Diphenyl-2-buten-1-one

In Stock

• CAS RN:
• 495-45-4

• Formula:
• C16H14O

• InChI:
• InChI=1S/C16H14O/c1-13(14-8-4-2-5-9-14)12-16(17)15-10-6-3-7-11-15/h2-12H,1H3/b13-12+

• InChIKey:
• PLELHVCQAULGBH-OUKQBFOZSA-N

• Dypnone a liquid ketone C6H5COCH:C(CH3)C6H5 formed by the condensation of two molecules of acetophenone and used as a plasticizer.

N-(Methylsulfonyl)azetidine

• CAS RN:
• 13595-45-4

• Formula:
• C4H9NO2S

• InChI:
• InChI=1S/C4H9NO2S/c1-8(6,7)5-3-2-4-5/h2-4H2,1H3

• InChIKey:
• RNCROYMBTHIPDN-UHFFFAOYSA-N

• N-(Methylsulfonyl)azetidine, also known as N-(Methylsulfonyl)azetidine, is a useful research compound. Its molecular formula is C4H9NO2S and its molecular weight is 135.19 g/mol. The purity is usually 95%.

Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate

• CAS RN:
• 18395-45-4

• Formula:
• C12H36O7P2Si4

• InChI:
• InChI=1S/C12H36O7P2Si4/c1-22(2,3)16-20(13,17-23(4,5)6)15-21(14,18-24(7,8)9)19-25(10,11)12/h1-12H3

• InChIKey:
• JDZAIGYGOBAGGF-UHFFFAOYSA-N

• Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate, also known as Bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate, is a useful research compound. Its molecular formula is C12H36O7P2Si4 and its molecular weight is 466.7 g/mol. The purity is usually 95%.

(R)-(-)-2-(Anilinomethyl)pyrrolidine

In Stock

• CAS RN:
• 68295-45-4

• Formula:
• C11H16N2

• InChI:
• InChI=1S/C11H16N2/c1-2-5-10(6-3-1)13-9-11-7-4-8-12-11/h1-3,5-6,11-13H,4,7-9H2/t11-/m1/s1

• InChIKey:
• MCHWKJRTMPIHRA-LLVKDONJSA-N

• (R)-(-)-2-(Anilinomethyl)pyrrolidine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.

Dizinc 5,5'-(ethane-1,2-diyl)bis(2,3,7,8,12,13,17,18-octaethylporphine-21,22-diide)

In Stock

• CAS RN:
• 92995-45-4

• Formula:
• C74H90N8Zn2

• InChI:
• InChI=1S/C74H90N8.2Zn/c1-17-41-45(21-5)63-37-67-49(25-9)53(29-13)71(79-67)57(72-54(30-14)50(26-10)68(80-72)38-64-46(22-6)42(18-2)60(76-64)35-59(41)75-63)33-34-58-73-55(31-15)51(27-11)69(81-73)39-65-47(23-7)43(19-3)61(77-65)36-62-44(20-4)48(24-8)66(78-62)40-70-52(28-12)56(32-16)74(58)82-70;;/h35-40H,17-34H2,1-16H3;;/q-4;2*+2

• InChIKey:
• FEFYYVDUZMGZPC-UHFFFAOYSA-N

• Dizinc 5,5'-(ethane-1,2-diyl)bis(2,3,7,8,12,13,17,18-octaethylporphine-21,22-diide) is a useful research compound. Its molecular formula is C74H90N8Zn2 and its molecular weight is 1222.3 g/mol. The purity is usually 95%.

1-(4-fluorophenyl)-5-oxo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-45-4

• Formula:
• C18H15FN6O3S3

• InChI:
• InChI=1S/C18H15FN6O3S3/c19-11-1-3-12(4-2-11)25-8-10(7-14(25)27)15(28)22-17-23-24-18(31-17)30-9-13(26)21-16-20-5-6-29-16/h1-6,10H,7-9H2,(H,20,21,26)(H,22,23,28)

• InChIKey:
• MHJRCXPULPCEAQ-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-5-oxo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C18H15FN6O3S3 and its molecular weight is 478.54. The purity is usually 95%.

Ethyl 3-[4-(benzyloxy)phenyl]propanoate

Usually In Stock

• CAS RN:
• 186895-45-4

• Formula:
• C18H20O3

• InChI:
• InChI=1S/C18H20O3/c1-2-20-18(19)13-10-15-8-11-17(12-9-15)21-14-16-6-4-3-5-7-16/h3-9,11-12H,2,10,13-14H2,1H3

• InChIKey:
• GEPHVIQILXNGKM-UHFFFAOYSA-N

• Ethyl 3-[4-(benzyloxy)phenyl]propanoate is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.

4-methoxy-N-(2-(6-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872995-45-4

• Formula:
• C22H26N6O3S

• InChI:
• InChI=1S/C22H26N6O3S/c1-31-17-7-5-16(6-8-17)22(30)23-12-11-19-25-24-18-9-10-20(26-28(18)19)32-15-21(29)27-13-3-2-4-14-27/h5-10H,2-4,11-15H2,1H3,(H,23,30)

• InChIKey:
• VUHUZYXREUCYDQ-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H26N6O3S and its molecular weight is 454.55. The purity is usually 95%.

7-[(3-Chlorophenyl)methyl]-3-methyl-8-[4-(2-methylpropyl)piperazin-1-yl]purine-2,6-dione

In Stock

• CAS RN:
• 898795-45-4

• Formula:
• C21H27ClN6O2

• InChI:
• InChI=1S/C21H27ClN6O2/c1-14(2)12-26-7-9-27(10-8-26)20-23-18-17(19(29)24-21(30)25(18)3)28(20)13-15-5-4-6-16(22)11-15/h4-6,11,14H,7-10,12-13H2,1-3H3,(H,24,29,30)

• InChIKey:
• PKFTYAHBOKBCLH-UHFFFAOYSA-N

• 7-[(3-Chlorophenyl)methyl]-3-methyl-8-[4-(2-methylpropyl)piperazin-1-yl]purine-2,6-dione is a useful research compound. Its molecular formula is C21H27ClN6O2 and its molecular weight is 430.94. The purity is usually 95%.

2-(Bromomethyl)-5,7-difluoro-1,3-benzothiazole

• CAS RN:
• 123895-45-4

• Formula:
• C8H4BrF2NS

• InChI:
• InChI=1S/C8H4BrF2NS/c9-3-7-12-6-2-4(10)1-5(11)8(6)13-7/h1-2H,3H2

• InChIKey:
• KIRNDFQEFIIAGQ-UHFFFAOYSA-N

• 2-(Bromomethyl)-5,7-difluoro-1,3-benzothiazole, also known as 2-(Bromomethyl)-5,7-difluoro-1,3-benzothiazole, is a useful research compound. Its molecular formula is C8H4BrF2NS and its molecular weight is 264.09 g/mol. The purity is usually 95%.

3-(1H-Benzo[d]imidazol-1-yl)aniline

Usually In Stock

• CAS RN:
• 220495-45-4

• Formula:
• C13H11N3

• InChI:
• InChI=1S/C13H11N3/c14-10-4-3-5-11(8-10)16-9-15-12-6-1-2-7-13(12)16/h1-9H,14H2

• InChIKey:
• WRFBYSCAYDYAEV-UHFFFAOYSA-N

• 3-(1H-Benzo[d]imidazol-1-yl)aniline is a useful research compound. Its molecular formula is C13H11N3 and its molecular weight is 209.25 g/mol. The purity is usually 95%.

(4-Fluoro-3-methoxyphenyl)methanol

In Stock

• CAS RN:
• 128495-45-4

• Formula:
• C8H9FO2

• InChI:
• InChI=1S/C8H9FO2/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4,10H,5H2,1H3

• InChIKey:
• FZEDGSMVRLKUOQ-UHFFFAOYSA-N

• (4-Fluoro-3-methoxyphenyl)methanol is a useful research compound. Its molecular formula is C8H9FO2 and its molecular weight is 156.15 g/mol. The purity is usually 95%.

Phen-DC3 Trifluoromethanesulfonate

In Stock

• CAS RN:
• 929895-45-4

• Formula:
• C36H26F6N6O8S2

• InChI:
• InChI=1S/C34H24N6O2.2CHF3O3S/c1-39-19-25(17-23-7-3-5-9-29(23)39)35-33(41)27-15-13-21-11-12-22-14-16-28(38-32(22)31(21)37-27)34(42)36-26-18-24-8-4-6-10-30(24)40(2)20-26;2*2-1(3,4)8(5,6)7/h3-20H,1-2H3;2*(H,5,6,7)

• InChIKey:
• PYJCATLYPXPYHF-UHFFFAOYSA-N

• PhenDC3 is a highly selective telomeric G-quadruplex-DNA binding probe.

2-(((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine

In Stock

• CAS RN:
• 1014095-45-4

• Formula:
• C16H20N6O2S

• InChI:
• InChI=1S/C16H20N6O2S/c1-21-10-13(15(20-21)24-3)14-18-19-16(22(14)8-9-23-2)25-11-12-6-4-5-7-17-12/h4-7,10H,8-9,11H2,1-3H3

• InChIKey:
• AVHPTZGAZLAFJA-UHFFFAOYSA-N

• 2-(((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine is a useful research compound. Its molecular formula is C16H20N6O2S and its molecular weight is 360.44. The purity is usually 95%.

{[1-(cyclopentylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine

In Stock

• CAS RN:
• 1310095-45-4

• Formula:
• C11H19N3

• InChI:
• InChI=1S/C11H19N3/c1-12-6-11-7-13-14(9-11)8-10-4-2-3-5-10/h7,9-10,12H,2-6,8H2,1H3

• InChIKey:
• JGRNUCVKQGMPTD-UHFFFAOYSA-N

• {[1-(cyclopentylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine is a useful research compound. Its molecular formula is C11H19N3 and its molecular weight is 193.29 g/mol. The purity is usually 95%.

[4-[(3-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-(4-methylsulfanylphenyl)methanone

Usually In Stock

• CAS RN:
• 2379995-45-4

• Formula:
• C20H24N2O2S

• InChI:
• InChI=1S/C20H24N2O2S/c1-15-4-3-11-21-19(15)24-14-16-9-12-22(13-10-16)20(23)17-5-7-18(25-2)8-6-17/h3-8,11,16H,9-10,12-14H2,1-2H3

• InChIKey:
• YFMSURRIRHABQY-UHFFFAOYSA-N

• [4-[(3-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-(4-methylsulfanylphenyl)methanone is a useful research compound. Its molecular formula is C20H24N2O2S and its molecular weight is 356.48. The purity is usually 95%.

(2S)-1-(5-Fluorosulfonyloxypyridine-3-carbonyl)-2-methyl-3-oxo-1,4-diazepane

Usually In Stock

• CAS RN:
• 2418595-45-4

• Formula:
• C12H14FN3O5S

• InChI:
• InChI=1S/C12H14FN3O5S/c1-8-11(17)15-3-2-4-16(8)12(18)9-5-10(7-14-6-9)21-22(13,19)20/h5-8H,2-4H2,1H3,(H,15,17)/t8-/m0/s1

• InChIKey:
• AUVGSHZQJPJOKD-QMMMGPOBSA-N

• (2S)-1-(5-Fluorosulfonyloxypyridine-3-carbonyl)-2-methyl-3-oxo-1,4-diazepane is a useful research compound. Its molecular formula is C12H14FN3O5S and its molecular weight is 331.32. The purity is usually 95%.

ethyl N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}carbamate

In Stock

• CAS RN:
• 1019095-45-4

• Formula:
• C17H18N4O3S

• InChI:
• InChI=1S/C17H18N4O3S/c1-4-24-17(22)19-15-8-11(2)20-21(15)16-18-14(10-25-16)12-6-5-7-13(9-12)23-3/h5-10H,4H2,1-3H3,(H,19,22)

• InChIKey:
• GZMJEZGBEIYCLE-UHFFFAOYSA-N

• Ethyl N-{1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}carbamate is a useful research compound. Its molecular formula is C17H18N4O3S and its molecular weight is 358.4 g/mol. The purity is usually 95%.